Cas no 168267-11-6 (Benzaldehyde,2-methoxy-5-[5-(trifluoromethyl)-1H-tetrazol-1-yl]-)

• Product Name: Benzaldehyde,2-methoxy-5-[5-(trifluoromethyl)-1H-tetrazol-1-yl]-
• CAS No: 168267-11-6
• MF: C₁₀H₇F₃N₄O₂
• MW: 272.183391809464
• CID: 136487
• PubChem ID: 11391618
• Update Time: 2025-04-19

Benzaldehyde,2-methoxy-5-[5-(trifluoromethyl)-1H-tetrazol-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-methoxy-5-[5-(trifluoromethyl)-1H-tetrazol-1-yl]-
• 2-methoxy-5-[5-(trifluoromethyl)tetrazol-1-yl]benzaldehyde
• 2-Methoxy-5-(5-trifluoromethyl-1H-tetrazol-1-yl)benzaldehyde
• 2-METHOXY-5-(5-TRIFLUOROMETHYL-TETRAZOL-1-YL)-BENZALDEHYDE
• 2-methoxy-5-(5-trifluoromethyltetrazole-1-yl)benzaldehyde
• 2-methoxy-5-(5-trifuoromethyl-tetrazol-1-yl)-benzaldehyde
• 2-methoxy-5-[5-(trifluoromethyl)-1H-tetrazol-1-yl]benzaldehyde
• AGN-PC-0086BK
• CTK4D2948
• I14-37894
• SCHEMBL310305
• DTXSID90464490
• 2-methoxy-5-(5-(trifluoromethyl)-1h-tetrazol-1-yl)benzaldehyde
• CS-0102232
• 2-methoxy-5-[5-(trifluoromethyl)-1H-1,2,3,4-tetrazol-1-yl]benzaldehyde
• AKOS015911919
• 168267-11-6
• (1Z)-2-ANILINO-N,N-DIPHENYLETHANIMIDAMIDE

• Inchi： 1S/C10H7F3N4O2/c1-19-8-3-2-7(4-6(8)5-18)17-9(10(11,12)13)14-15-16-17/h2-5H,1H3
• InChI Key： YQNRPEFJKQVSNX-UHFFFAOYSA-N
• SMILES： FC(C1=NN=NN1C1C=CC(=C(C=O)C=1)OC)(F)F

Computed Properties

• Exact Mass: 272.05200
• Monoisotopic Mass: 272.05210997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• PSA: 69.90000
• LogP: 1.50220